Cas no 1396863-79-8 (N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide)

• Product Name: N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide
• CAS No: 1396863-79-8
• MF: C₁₆H₁₆N₄OS
• MW: 312.389441490173
• CID: 5402200
• Update Time: 2025-05-19

N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]pyridine-3-carboxamide
• N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide

• Inchi： 1S/C16H16N4OS/c1-20-11-13(14-5-3-9-22-14)19-15(20)6-8-18-16(21)12-4-2-7-17-10-12/h2-5,7,9-11H,6,8H2,1H3,(H,18,21)
• InChI Key： OOEKGVYUINPZMR-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NCCC1N(C)C=C(C2SC=CC=2)N=1)=O

Additional information on N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide

Recent Advances in the Study of N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide (CAS: 1396863-79-8)

In recent years, the compound N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide (CAS: 1396863-79-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide. Preliminary investigations suggest that this compound exhibits high affinity for certain kinase targets, making it a candidate for the treatment of diseases such as cancer and inflammatory disorders. Structural-activity relationship (SAR) studies have further highlighted the importance of the thiophene and pyridine groups in mediating these interactions, offering insights for future drug design.

One of the most notable advancements in this area is the successful synthesis and optimization of N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide derivatives. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify analogs with improved efficacy and reduced off-target effects. These efforts have yielded several lead compounds currently under preclinical evaluation, with some showing remarkable potency in in vitro and in vivo models.

In addition to its therapeutic potential, the compound has also been the subject of pharmacokinetic and toxicological studies. Recent data indicate that N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide exhibits favorable bioavailability and metabolic stability, although further optimization is required to address certain limitations, such as potential hepatic toxicity. These findings underscore the need for continued research to fully harness the compound's clinical potential.

Looking ahead, the integration of multi-omics approaches and artificial intelligence-driven drug discovery platforms is expected to accelerate the development of N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}pyridine-3-carboxamide-based therapeutics. Collaborative efforts between academia and industry are also likely to play a pivotal role in translating these discoveries into viable treatment options. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation targeted therapies.